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Compound of Interest

Compound Name: 1233B

Cat. No.: B15562551

This guide provides a detailed comparison of the fungal secondary metabolite 1233B and its
parent compound, the antibiotic 1233A. The information is intended for researchers, scientists,
and professionals involved in drug discovery and development, offering a concise overview of
their chemical properties and relationship.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties is crucial for the application
of these compounds in experimental research. The following table summarizes the available
data for 1233B. While direct experimental data for 1233A is not readily available in the public
domain, its properties can be inferred from its relationship to 1233B.
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Property 1233B 1233A Source
12-Hydroxy-13-
(hydroxymethyl)-3,5,7-
Systematic Name trimethyl-2,4- [1]
tetradecadiene-1,14-
dioic acid
Molecular Formula C18H3006 C18H2805 Inferred
Molecular Weight 342.4 g/mol 324.4 g/mol [1], Inferred
CAS Number 34668-61-6 [1]
Appearance Off-white solid [1]
- Soluble in DMSO,
Solubility [1]

ethanol, and methanol

Computed XLogP3

3.2

[1]

Stability

Stable for at least 3
years when stored at
-20°C

[1]

Note: The properties for 1233A are inferred based on the hydrolysis reaction that converts it to

1233B.

Biological Activity and Relationship

Compound 1233B is identified as an antibacterial agent.[1] Its biological function is intrinsically

linked to its chemical structure as the hydrolyzed form of the antibiotic 1233A.[1] The primary

structural difference and logical relationship between these two compounds is the hydrolysis of
the B-lactone ring in 1233A to form the di-acid 1233B.[1] The mechanism of action for 1233B is
an area of ongoing research.[1]

Experimental Protocols

A comprehensive search of scientific literature and databases did not yield specific, detailed

experimental protocols for the use of 1233B or 1233A in research applications.[1] This
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indicates a significant opportunity for further investigation into the potential of these compounds
as novel research tools or therapeutic agents.[1]

Signaling Pathways and Mechanisms

Currently, there is no published information detailing the involvement of 1233B or 1233Ain any
specific signaling pathways.[1] The logical relationship between them is a chemical
transformation rather than a biological pathway.

The conversion of 1233A to 1233B can be represented by the following hydrolysis reaction:

Hydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15562551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

